[3-(4-Methylpiperazin-1-yl)propyl](2-methylpropyl)amine

• Molecular Formula: C12H27N3
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 2-methyl-N-[3-(4-methylpiperazin-1-yl)propyl]propan-1-amine
• InChI: InChI=1S/C12H27N3/c1-12(2)11-13-5-4-6-15-9-7-14(3)8-10-15/h12-13H,4-11H2,1-3H3
• InChI Key: RJNJBNSVAZQOQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCCCN1CCN(CC1)C

Description

3-(4-Methylpiperazin-1-yl)propylamine is a tertiary amine featuring a propyl linker between a 4-methylpiperazine moiety and a 2-methylpropyl (isobutyl) group. Its molecular formula is C₁₁H₂₄N₃, with a molecular weight of 198.3 g/mol. The 4-methylpiperazine group enhances solubility and bioavailability, while the branched 2-methylpropyl chain contributes to lipophilicity, influencing membrane permeability and receptor interactions . This structural balance makes it relevant in medicinal chemistry, particularly for central nervous system (CNS) or protease-targeting applications, as seen in analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-Methylpiperazin-1-yl)propylamine typically involves the reaction of 1-(3-chloropropyl)-4-methylpiperazine with isobutylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: In an industrial setting, the production of 3-(4-Methylpiperazin-1-yl)propylamine may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as distillation and chromatography ensures the production of high-purity compounds suitable for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(4-Methylpiperazin-1-yl)propylamine can undergo oxidation reactions to form corresponding N-oxides.

Reduction: The compound can be reduced to form secondary amines or other reduced derivatives.

Substitution: It can participate in nucleophilic substitution reactions, particularly at the piperazine ring or the propyl chain.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic conditions.

Major Products Formed:

Oxidation: N-oxides of the parent compound.

Reduction: Secondary amines or other reduced forms.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

Chemistry: In chemistry, 3-(4-Methylpiperazin-1-yl)propylamine is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.

Biology: The compound is used in biological research to study the effects of piperazine derivatives on biological systems. It is often employed in the development of new drugs and therapeutic agents.

Medicine: In medicine, 3-(4-Methylpiperazin-1-yl)propylamine is investigated for its potential therapeutic properties. It is used in the synthesis of drugs targeting neurological and psychiatric disorders.

Industry: The compound finds applications in the production of specialty chemicals and as a precursor in the manufacture of various industrial products.

Mechanism of Action

The mechanism of action of 3-(4-Methylpiperazin-1-yl)propylamine involves its interaction with specific molecular targets in biological systems. The piperazine ring is known to interact with neurotransmitter receptors, modulating their activity and influencing neurological pathways. The compound may also inhibit certain enzymes, leading to altered biochemical processes within cells.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological Activity/Application	Reference
3-(4-Methylpiperazin-1-yl)propylamine	C₁₁H₂₄N₃	198.3	4-Methylpiperazine + isobutylamine; balanced solubility/lipophilicity	Potential CNS or protease inhibition*
Ezeprogindum (INN)	C₂₅H₄₄N₆	452.7	Bis(2-methylpropyl)amino + benzimidazole + piperazine	Neuroprotectant (Phase II/III trials)
Darunavir	C₂₇H₃₇N₃O₇S	547.7	(2-Methylpropyl)amino + sulfonamide + fused furan	HIV protease inhibitor
Brecanavir	C₃₃H₄₁N₃O₁₀S₂	703.8	(2-Methylpropyl)amino + benzodioxole + thiazole	HIV protease inhibitor (discontinued)
(1S,4S)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine	C₁₁H₂₃N₃	197.3	Cyclohexyl backbone + 4-methylpiperazine	Kinase inhibitor intermediate
{3-[4-(2-Methylbenzyl)-1,4-diazepan-1-yl]propyl}amine	C₁₆H₂₅N₃	259.4	Diazepane ring + 2-methylbenzyl substitution	Preclinical CNS candidate

Key Research Findings

Role of the 4-Methylpiperazine Group

The 4-methylpiperazine moiety is a common pharmacophore in CNS-active and antiviral agents. For example:

• Ezeprogindum leverages this group for neuroprotective effects, likely via modulation of glutamate receptors .
• Darunavir and brecanavir utilize the 4-methylpiperazine-derived (2-methylpropyl)amino group to enhance binding to HIV protease active sites .
• In the target compound, this group may improve blood-brain barrier penetration compared to non-piperazine analogues like 3,3-diphenylpropylamine (DPA), which lacks heterocyclic solubility enhancers .

Impact of the 2-Methylpropyl Chain

The isobutyl group increases lipophilicity, as demonstrated in:

• Darunavir : The 2-methylpropyl chain optimizes hydrophobic interactions with protease subsites .
• Ezeprogindum : Bis(2-methylpropyl) substitution enhances membrane permeability, critical for CNS bioavailability .
• In the target compound, the single 2-methylpropyl group likely balances lipophilicity and metabolic stability, reducing off-target effects compared to bulkier analogues like brecanavir .